Cas no 868973-41-5 (2-(3,4-dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 868973-41-5
• MF: C₂₀H₂₁N₃O₃S₂
• MW: 415.529042005539
• CID: 6263229
• PubChem ID: 7191000
• Update Time: 2025-10-22

2-(3,4-dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-[5-[(4-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide
• 868973-41-5
• 2-(3,4-dimethoxyphenyl)-N-(5-((4-methylbenzyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
• F1838-0463
• 2-(3,4-dimethoxyphenyl)-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024613058

• Inchi： 1S/C20H21N3O3S2/c1-13-4-6-14(7-5-13)12-27-20-23-22-19(28-20)21-18(24)11-15-8-9-16(25-2)17(10-15)26-3/h4-10H,11-12H2,1-3H3,(H,21,22,24)
• InChI Key： FNKDEPLXELZRIV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(CC2C=CC(=C(C=2)OC)OC)=O)S1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 415.10243389g/mol
• Monoisotopic Mass: 415.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

2-(3,4-Dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide: A Comprehensive Overview

2-(3,4-Dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, also known by its CAS Registry Number 868973-41-5, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and agrochemistry. This compound is characterized by its unique structure, which incorporates a dimethoxyphenyl group and a thiadiazole ring system. The presence of these functional groups contributes to its versatile chemical properties and biological activity.

The molecular structure of this compound is composed of several key components. The dimethoxyphenyl group is attached to an acetamide moiety, which is further connected to a thiadiazole ring. The thiadiazole ring is substituted with a methylsulfanyl group derived from a toluene derivative. This combination of functional groups creates a molecule with significant potential for interaction with various biological targets, making it an interesting candidate for drug development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research has shown that the dimethoxyphenyl group can act as a bioisostere for other aromatic systems, enhancing the compound's ability to bind to specific protein targets. Additionally, the thiadiazole ring has been implicated in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For example, it has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the thiadiazole ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient methods for synthesizing this compound, which have significantly improved its scalability for large-scale production.

In addition to its therapeutic potential, this compound has also been investigated for its application in agrochemistry. Specifically, it has been shown to possess insecticidal activity against several agriculturally important pests. This property makes it a valuable candidate for the development of eco-friendly pesticides that can reduce reliance on synthetic chemicals.

The safety profile of this compound has also been thoroughly evaluated in preclinical studies. Results indicate that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, additional studies are required to fully characterize its long-term safety and efficacy in humans.

In conclusion, CAS No 868973-41-5, or 2-(3,4-dimethoxyphenyl)-N-(5-{(4-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, represents a promising molecule with diverse applications in both pharmacology and agrochemistry. Its unique structure and biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine and agriculture.